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Compound of Interest

Compound Name: 4,5-Dimethoxy-6-indanaldehyde

Cat. No.: B8405850

Get Quote

Executive Summary
4,5-Dimethoxy-6-indanaldehyde (also referred to as 6-formyl-4,5-dimethoxyindan) is a

structural pivot point in the synthesis of fused-ring alkaloids. Its reliable identification is often

complicated by the presence of regioisomers (e.g., 5,6-dimethoxy-4-indanaldehyde) and

oxidative byproducts (e.g., indanones).

This guide moves beyond basic spectral matching, providing a mechanistic "atlas" of its

fragmentation under Electron Ionization (EI). We establish a self-validating identification

protocol based on the Ortho-Methoxy Effect and specific fused-ring stability patterns.

Chemical Identity & Structural Context[1][2][3][4][5]
[6][7][8][9][10]

Compound: 4,5-Dimethoxy-6-indanaldehyde[1][2][3][4][5]

CAS Number: 51932-59-3[2][4]

Molecular Formula: C₁₂H₁₄O₃
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Molecular Weight: 206.24 g/mol

Key Structural Features:

Indan Core: Fused benzene and cyclopentane rings.

Ortho-Methoxy Motif: Methoxy groups at C4 and C5.

Aldehyde Position: C6 (Ortho to the C5-methoxy group).

Experimental Protocol (Standardized)
To ensure reproducibility, the following GC-MS conditions are recommended. This protocol

minimizes thermal degradation of the aldehyde moiety.

Parameter Setting / Condition

Column
5% Phenyl-methylpolysiloxane (e.g., DB-5MS,

HP-5MS), 30m x 0.25mm x 0.25µm

Carrier Gas Helium, Constant Flow (1.0 mL/min)

Inlet Temp
250°C (Splitless or 10:1 Split depending on

concentration)

Oven Program 80°C (1 min) → 20°C/min → 280°C (hold 5 min)

Transfer Line 280°C

Ion Source EI (70 eV), 230°C

Scan Range m/z 40 – 450

Fragmentation Analysis: The "Fingerprint"
Under 70 eV EI, 4,5-Dimethoxy-6-indanaldehyde exhibits a robust molecular ion due to the

stabilizing effect of the fused aromatic system. The fragmentation is driven by the interplay

between the aldehyde and the ortho-methoxy group.

Primary Fragmentation Table
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m/z (Ion)
Relative
Abundance

Proposed Structure
/ Mechanism

Diagnostic Value

206 100% (Base) [M]⁺ (Radical Cation)

Confirms MW; highly

stable aromatic

system.

205 85 - 95% [M-H]⁺ (Acylium Ion)

Characteristic of

aromatic aldehydes.

Loss of aldehydic H.

191 20 - 30% [M-CH₃]⁺
Loss of methyl radical

from methoxy group.

178 15 - 25% [M-CO]⁺
Decarbonylation of the

molecular ion.

177 40 - 50%
[M-CHO]⁺ or [205-

CO]⁺

Loss of formyl radical

(direct) or CO loss

from m/z 205.

175 10 - 15% [M-OCH₃]⁺
Direct loss of methoxy

radical.

91 < 10% [C₇H₇]⁺ (Tropylium)

General aromatic

indicator; low

specificity.

Mechanistic Pathway (DOT Visualization)
The following diagram illustrates the causal relationships between the parent ion and its

fragments. The ortho interaction is a key driver for the abundance of m/z 177 and 191.
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Pathway Logic
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The stability of the fused indan ring
preserves high-mass fragments.
The m/z 205 -> 177 transition is

diagnostic for the aldehyde moiety.
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Figure 1: Proposed fragmentation pathway for 4,5-Dimethoxy-6-indanaldehyde. The

transition from m/z 206 to 205 is the primary identification vector.

Comparative Analysis & Differentiation
Distinguishing the target from its isomers and precursors is the primary analytical challenge.

Scenario A: Target vs. Precursor (4,5-Dimethoxy-1-
indanone)
The indanone precursor (CAS 6342-80-9) is a common impurity.

Indanone MW: 192 Da.

Differentiation: The target (Aldehyde) has MW 206. The mass shift of +14 Da is easily

resolved.

Key Fragment: Indanone shows a base peak at m/z 192 or 177 (M-CH3), but lacks the m/z

206 parent.
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Scenario B: Target vs. Regioisomers (e.g., 5,6-
Dimethoxy-4-indanaldehyde)
Isomers where the aldehyde is at position 4 (adjacent to the bridgehead) vs. position 6

(adjacent to the aromatic proton) show subtle spectral differences.

Ortho-Effect Intensity: In the 6-isomer (Target), the aldehyde is ortho to a methoxy group.

This facilitates the [M-H]⁺ (205) and [M-CHO]⁺ (177) pathway.

Bridgehead Interaction: Isomers with the aldehyde at C4 often show an enhanced [M-OH]⁺

(m/z 189) or water loss peak due to interaction with the benzylic protons of the cyclopentane

ring (C3 position).

Retention Time: On non-polar columns (DB-5), the 4-isomer (more sterically crowded by the

ring fusion) typically elutes before the 6-isomer.

Diagnostic Workflow
Use this logic gate to confirm identity in complex mixtures.
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Figure 2: Logical decision tree for confirming 4,5-Dimethoxy-6-indanaldehyde in reaction

mixtures.
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Compound Registry: 4,5-dimethoxy-6-indanaldehyde (CAS 51932-59-3).[2][3][4] MolAid

Chemical Database. Link

Synthesis Context: Sugimoto, H., et al. "Synthesis and structure-activity relationships of
acetylcholinesterase inhibitors: 1-benzyl-4-[(5,6-dimethoxy-1-indanon-2-yl)methyl]piperidine
hydrochloride (E2020)." Journal of Medicinal Chemistry, 1995.

General Fragmentation: "Interpretation of Mass Spectra of Organic Compounds," NIST Mass

Spectrometry Data Center. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4-(Carboxymethyl)-4-(2,3-dimethoxyphenyl)-1-methyl-3-methylene-2-piperidinone - CAS号
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2. 4,5-dimethoxy-6-indanaldehyde - CAS号 51932-59-3 - 摩熵化学 [molaid.com]

3. 4,5-Dimethoxy indane - CAS号 51932-57-1 - 摩熵化学 [molaid.com]

4. 4,5-Dimethoxy-6-aminoethylindan - CAS号 51932-61-7 - 摩熵化学 [molaid.com]

5. 4,5-Dimethoxy-6-nitrovinylindan - CAS号 51932-60-6 - 摩熵化学 [molaid.com]

To cite this document: BenchChem. [Comparative GC-MS Profiling of 4,5-Dimethoxy-6-
indanaldehyde: A Diagnostic Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8405850/docs#comparative-gc-ms-profiling-of-4-5-
dimethoxy-6-indanaldehyde-a-diagnostic-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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